Neodymium144

Specification

• CAS No.: 14834-76-5
• Molecular Formula: Cs2O4Se
• Molecular Weight: 0

Introduction

Fundamental Properties and Characteristics

Physical and Nuclear Properties

Neodymium-144 is one of seven naturally occurring isotopes of neodymium, which has atomic number 60. It is characterized by having 84 neutrons and a total nucleon number of 144. Despite being radioactive, its extremely long half-life makes it effectively stable for most practical purposes.

Table 1: Basic Properties of Neodymium-144

Property	Value
Atomic Number (Z)	60
Mass Number (A)	144
Neutron Number (N)	84
Natural Abundance	23.798(19)%
Atomic Mass	143.9100928(13) u
Half-life	2.29(16) × 10^15 years
Spin	0+
Decay Mode	Alpha decay

The natural abundance of Neodymium-144 is significant at 23.798(19)%, making it one of the more common isotopes of neodymium in nature. Its atomic mass has been precisely determined to be 143.9100928(13) atomic mass units, demonstrating the high precision of modern mass spectrometry techniques.

Isotonic and Isobaric Relationships

Neodymium-144 shares important nuclear relationships with other isotopes. It is isotonic with nuclei having the same neutron number (N=84) and isobaric with nuclei having the same mass number (A=144).

Table 2: Isotonic and Isobaric Relations of Neodymium-144

Atomic Number	Isotone (N=84)	Isobar (A=144)
57	^141La	^144La
58	^142Ce	^144Ce
59	^143Pr	^144Pr
60	^144Nd	^144Nd
61	^145Pm	^144Pm
62	^146Sm	^144Sm
63	^147Eu	^144Eu
64	^148Gd	^144Gd

These nuclear relationships provide valuable information for understanding nuclear structure and stability across the periodic table and play important roles in various nuclear phenomena.

Radioactive Decay Properties

Alpha Decay Characteristics

Neodymium-144 is radioactive and undergoes alpha decay with a remarkably long half-life of approximately 2.1 × 10^15 years (2.1 quadrillion years). This is vastly longer than the age of the universe, which explains why this isotope remains abundant in nature despite its radioactivity.

Table 3: Research Results on Alpha Decay of Neodymium-144

Research Group	Material	Alpha Energy (MeV)	Half-life (years)
Waldron et al.	Natural Nd	1.90 ± 0.1	1.5 × 10^15
Porschen & Riezler	Natural Nd	1.8 ± 0.1	5 × 10^15
Porschen & Riezler	Enriched Nd-144	1.8 ± 0.1	2.2 × 10^15
Macfarlane & Kohman	Enriched Nd-144	1.83 ± 0.03	(2.4 ± 0.3) × 10^15
Isola & Nurmia	Enriched Nd-144	1.83 ± 0.02	(2.1 ± 0.4) × 10^15

Different research groups have produced consistent results regarding the alpha decay properties of Neodymium-144, with most measurements converging around an energy of approximately 1.83 MeV and a half-life of about 2.1-2.4 × 10^15 years.

Theoretical Considerations and Anomalies

Interestingly, researchers have noted that the measured alpha half-life of Nd-144 appears to be shorter than expected from theoretical predictions. The nomograph developed by Nurmia predicts an alpha half-life of 10^16 years for an alpha emitter with Z = 60 and E = 1.83 MeV, which is approximately five times longer than the experimentally determined values.

This discrepancy between theory and experimental measurements represents an unresolved puzzle in nuclear physics. As noted by researchers, "the alpha half-life of Nd-144 seems to be shorter than expected from the theory... the puzzle remains unsolved".

Advanced Research and Detection Methods

Experimental Techniques

Due to the extremely long half-life and consequently low activity of Neodymium-144, studying its decay requires specialized equipment and techniques:

• Gridded ionization chambers for precise energy measurements

• Low-background setups with high-purity germanium (HPGe) detectors

• Alpha detectors based on vibrating reed principles

• Underground laboratories to minimize cosmic ray interference

A study conducted using an alpha detector based on the vibrating reed principle found that a chemically purified sample of enriched Nd-144 exhibited a half-life of greater than 1.8 × 10^16 years for alpha emission in the energy interval 1.2-2.6 MeV.

Contemporary Research at Underground Facilities

More recent studies have employed increasingly sophisticated equipment in underground laboratories to minimize background radiation. Research conducted at the STELLA facility of the Gran Sasso underground laboratory in Italy used a 2.381 kg Nd2O3 sample and a low-background setup with four HPGe detectors in a single cryostat.

In this context, Neodymium-144 serves as a stable reference isotope against which the radiogenic Neodymium-143 is measured. The ratio of Nd-143 to Nd-144 provides valuable information for determining the absolute ages of geological materials, particularly older rocks and minerals.

The Sm-Nd dating system is especially valuable because the rare earth elements samarium and neodymium are relatively immobile during high-grade metamorphism, making the system more resistant to resetting during geological events than some other radiometric dating methods.

Oceanographic Tracer Studies

The isotopic composition of neodymium, particularly the Nd-143/Nd-144 ratio, has proven valuable in oceanographic studies. Research in the Drake Passage found that this ratio, expressed as a parameter called Nd(0), was uniform with depth at two stations, with a value intermediate between those for Atlantic and Pacific waters.

This finding indicated that the Antarctic Circumpolar Current consists of approximately 70 percent Atlantic water. The study also found that cold bottom water from the south central Pacific had the neodymium isotopic signature of waters in the Drake Passage.

These results suggest that neodymium may be a valuable tracer in oceanography and useful in paleo-oceanographic studies. By measuring these isotopic ratios in ancient marine deposits, scientists can reconstruct past ocean circulation patterns.

Data Compilation and Analysis

The importance of Neodymium isotopes in geoscientific research has led to substantial efforts to compile comprehensive datasets. One recent initiative collected 10,624 Sm-Nd data entries from 9,138 tables in over 20,000 geoscience publications using automated extraction methods.

Researchers manually selected 2,118 data points from this collection to supplement a previously constructed global Sm-Nd dataset, increasing its sample count by over 20%. This type of systematic data compilation enhances the efficiency of acquisition processes and contributes to more comprehensive global analyses of crustal growth, continental evolution, and other geological processes.

Neodymium-144 represents a fascinating intersection of nuclear physics, geology, and oceanography. Its extraordinarily long but measurable half-life makes it valuable for various scientific applications, particularly as a reference isotope in dating systems and oceanographic tracer studies.

The discrepancy between theoretical predictions and experimental measurements of its half-life continues to intrigue nuclear physicists and may point to new understandings of nuclear stability and decay mechanisms. This unresolved question presents an opportunity for future theoretical and experimental work.

As analytical techniques continue to improve, particularly in mass spectrometry and low-background detection systems, our understanding of Neodymium-144 and its applications will likely expand. Advanced computational models and increasingly sensitive detection equipment promise to further refine our knowledge of this isotope's properties and behavior.